Cas no 2770525-38-5 (2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl fluoride)

• Product Name: 2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl fluoride
• CAS No: 2770525-38-5
• MF: C₉H₅BrFNO₂S₂
• MW: 322.173902273178
• CID: 5560528
• PubChem ID: 165996719
• Update Time: 2025-11-07

2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2770525-38-5
• EN300-37357210
• 2-(3-bromophenyl)-1,3-thiazole-5-sulfonyl fluoride
• 2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl fluoride

• Inchi： 1S/C9H5BrFNO2S2/c10-7-3-1-2-6(4-7)9-12-5-8(15-9)16(11,13)14/h1-5H
• InChI Key： MZWFEOXWAJQZHF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC=C(S(=O)(=O)F)S1

Computed Properties

• Exact Mass: 320.89291g/mol
• Monoisotopic Mass: 320.89291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl fluoride

2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl Fluoride: A Comprehensive Overview

The compound 2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl Fluoride (CAS No. 2770525-38-5) is a highly specialized chemical entity with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

Structure and Properties: The molecule features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is substituted at the 5-position with a sulfonyl fluoride group and at the 1-position with a bromophenyl group. This substitution pattern imparts the compound with distinct electronic and steric properties, making it suitable for various chemical transformations.

Synthesis and Applications: Recent studies have highlighted the utility of 2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl Fluoride in organocatalysis and transition metal-catalyzed reactions. Its sulfonyl fluoride group acts as an excellent leaving group, facilitating nucleophilic substitutions and enabling the construction of complex molecular architectures. Additionally, the bromophenyl substituent enhances the compound's reactivity in cross-coupling reactions, making it a valuable intermediate in drug discovery and agrochemical development.

Research Highlights: Cutting-edge research has explored the use of this compound in the synthesis of bioactive molecules. For instance, its application in the construction of heterocyclic frameworks has been reported in several high-impact journals. Furthermore, its role in developing novel materials for optoelectronic devices has been investigated, showcasing its versatility across diverse chemical disciplines.

Safety and Handling: While handling 2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl Fluoride, it is essential to adhere to standard laboratory safety protocols. The compound should be stored in a cool, dry place away from incompatible materials to prevent unintended reactions.

In conclusion, 2-(3-Bromophenyl)-1,3-thiazole-5-sulfonyl Fluoride (CAS No. 2770525-38-5) stands as a pivotal compound in modern chemical research due to its unique properties and wide-ranging applications. Its continued exploration promises to unlock new possibilities in drug development, material science, and beyond.